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Compound of Interest

Compound Name: Disperse Blue 183
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Abstract

This application note details a validated UV-Vis spectrophotometric method for the quantitative
determination of Disperse Blue 183, a common azo dye used in the textile industry. This
method is simple, rapid, and cost-effective, making it suitable for routine quality control and
research applications. The protocol outlines the preparation of standards and samples, the
determination of the wavelength of maximum absorbance (Amax), and the construction of a
calibration curve for quantification. All experimental data is presented in clear, tabular format,
and the workflow is visualized using diagrams.

Introduction

Disperse Blue 183 is a synthetic dye widely utilized for dyeing polyester and other synthetic
fibers.[1] Accurate quantification of this dye is crucial for ensuring product quality, monitoring
dyeing processes, and assessing environmental impact. UV-Visible spectrophotometry is a
well-established analytical technique that relies on the absorption of light by a substance at a
specific wavelength. This application note provides a detailed protocol for the quantification of
Disperse Blue 183 using this technique.

Principle

The quantification of Disperse Blue 183 by UV-Vis spectrophotometry is based on the Beer-
Lambert Law, which states that the absorbance of a solution is directly proportional to the
concentration of the absorbing species and the path length of the light through the solution.
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Materials and Methods
Instrumentation

o UV-Vis Spectrophotometer (double beam)

Analytical Balance

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

Quartz cuvettes (1 cm path length)

Reagents and Chemicals

o Disperse Blue 183 (analytical standard)
» Acetone (spectroscopic grade)[2][3]
o Dimethylformamide (DMF) (spectroscopic grade)[2][3]

Note: Disperse Blue 183 is soluble in acetone and dimethylformamide.[2][3] This protocol will
proceed with acetone as the solvent.

Experimental Protocols
Determination of Wavelength of Maximum Absorbance
(Amax)

o Prepare a stock solution: Accurately weigh 10 mg of Disperse Blue 183 and dissolve it in a
100 mL volumetric flask with acetone to obtain a concentration of 100 pg/mL.

e Prepare a working solution: Dilute 1 mL of the stock solution to 10 mL with acetone in a
volumetric flask to get a 10 pg/mL solution.

e Scan the spectrum: Record the UV-Vis spectrum of the 10 pg/mL solution from 400 nm to
800 nm using acetone as a blank.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1345753?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8174251.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-183.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8174251.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-183.html
https://www.benchchem.com/product/b1345753?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8174251.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-183.html
https://www.benchchem.com/product/b1345753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

« |dentify Amax: The wavelength at which the maximum absorbance is observed is the Amax.
The maximum absorption wavelength for Disperse Blue 183 is approximately 625 nm.[2]

Preparation of Standard Solutions and Calibration Curve

o Prepare a series of standard solutions: From the 100 pg/mL stock solution, prepare a series
of dilutions in 10 mL volumetric flasks to obtain concentrations of 2, 4, 6, 8, and 10 pug/mL in
acetone.

o Measure absorbance: Measure the absorbance of each standard solution at the determined
Amax (625 nm) using acetone as the blank.

o Construct the calibration curve: Plot a graph of absorbance versus concentration.

o Perform linear regression: Calculate the equation of the line (y = mx + ¢) and the coefficient
of determination (R2). The R2 value should be = 0.995 for the curve to be considered linear.

Preparation of Sample Solution

o Accurately weigh a sample containing Disperse Blue 183.
» Dissolve the sample in a known volume of acetone.
« Filter the solution if necessary to remove any particulate matter.

« Dilute the sample solution with acetone to a concentration that falls within the linear range of
the calibration curve.

Quantification of Disperse Blue 183 in the Sample

» Measure the absorbance of the prepared sample solution at 625 nm.

o Calculate the concentration of Disperse Blue 183 in the sample solution using the equation
from the linear regression of the calibration curve.

¢ Account for any dilution factors to determine the original concentration of Disperse Blue 183
in the sample.
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Data Presentation

Table 1. Determination of Amax for Disperse Blue 183

Parameter Value
Solvent Acetone
Wavelength Range 400 - 800 nm
Amax 625 nm[2]

Table 2: Calibration Data for Disperse Blue 183 in Acetone

Concentration (pg/mL) Absorbance at 625 nm
2 [Absorbance Value]
4 [Absorbance Value]
6 [Absorbance Value]
8 [Absorbance Value]
10 [Absorbance Value]

Table 3: Method Validation Parameters

Parameter Result

Linearity (R?) >0.995

Limit of Detection (LOD) [Calculated Value] pg/mL

Limit of Quantification (LOQ) [Calculated Value] pg/mL
Visualizations
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Caption: Experimental workflow for the quantification of Disperse Blue 183.
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Caption: Relationship described by the Beer-Lambert Law.

Conclusion

The described UV-Vis spectrophotometric method provides a reliable and straightforward
approach for the quantification of Disperse Blue 183. The method is suitable for various
applications within the research, development, and quality control sectors of the textile and dye
manufacturing industries. The provided protocols and data presentation guidelines ensure
reproducibility and ease of implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of Disperse Blue 183
using UV-Vis Spectrophotometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345753#uv-vis-spectrophotometry-for-
quantification-of-disperse-blue-183]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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